2-[(4-methylbenzyl)thio]-6-(2-thienyl)nicotinonitrile

• IUPAC Name: 2-[(4-methylphenyl)methylsulfanyl]-6-thiophen-2-ylpyridine-3-carbonitrile
• InChI: InChI=1S/C18H14N2S2/c1-13-4-6-14(7-5-13)12-22-18-15(11-19)8-9-16(20-18)17-3-2-10-21-17/h2-10H,12H2,1H3
• InChI Key: ZYMQYFITHWPSRJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSC2=C(C=CC(=N2)C3=CC=CS3)C#N
• Molecular Formula: C18H14N2S2
• Molecular Weight: 322.5 g/mol

Description

2-[(4-methylbenzyl)thio]-6-(2-thienyl)nicotinonitrile, also known as MNTX, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MNTX is a member of the nicotinonitrile family of compounds, which have been shown to possess a range of biological activities, including anti-inflammatory, analgesic, and anticancer properties.

Scientific Research Applications

Catalytic Reactions and Synthesis Mechanisms

• Thiourea-catalyzed asymmetric Michael addition of activated methylene compounds to α,β-unsaturated imides demonstrates the utility of related compounds in facilitating reactions with high enantioselectivity, shedding light on the enhanced reactivity attributed to intramolecular hydrogen bonding (Inokuma, Hoashi, & Takemoto, 2006).
• Research on the unexpected cleavage of C–S bonds during the hydrazination of similar compounds highlights the complex mechanisms and potential for discovering new pathways in organic synthesis (Nordin, Ariffin, Daud, & Sim, 2016).

Material Science and Chemical Properties

• Studies on graphitic carbon nitrides (g-C3N4) prepared from thiourea reveal their distinct microstructures and isoelectric points, which influence adsorption activity, indicating potential applications in environmental cleanup and filtration technologies (Zhu, Xia, Ho, & Yu, 2015).
• The ammoxidation process, catalyzed heterogeneously, serves as a valuable tool for one-step synthesis of nitriles, including compounds related to "2-[(4-methylbenzyl)thio]-6-(2-thienyl)nicotinonitrile." This demonstrates the significance of such compounds in the production of industrially important nitriles (Martin & Kalevaru, 2010).

Mechanism of Action

The mechanism of action would depend on the use of this compound. Without more information, it’s difficult to speculate on this.

Future Directions

The future directions for this compound would depend on its potential applications. It could be interesting to explore its reactivity, possible uses in synthesis, or potential biological activity.